
Econazole Nitrate minimal inhibitory
concentration various fungi

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Econazole Nitrate

CAS No.: 24169-02-6

Cat. No.: S526861

Get Quote

Comparative Antifungal Activity Against Candida
Species

Antifungal
Agent

Candida Species
(n=number of
isolates)

MIC Range
(μg/mL)

MIC₅₀
(μg/mL)

MIC₉₀
(μg/mL)

Geometric
Mean (μg/mL)

Econazole C. albicans (n=67) [1] 0.016 - 16 8 16 1.16

C. parapsilosis (n=15)

[1]

0.0625 - 16 2 - 1.56

C. tropicalis (n=10) [1] 0.5 - 16 1 - 1.70

Miconazole C. albicans (n=67) [1] 0.016 - 16 4 16 0.75

Itraconazole C. albicans (n=67) [1] 0.125 - 16 16 16 5.34

Fluconazole C. albicans (n=67) [1] 0.25 - 64 64 64 13.45

Key Findings from Experimental Data
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High Potency Against C. albicans: The study concluded that for Candida albicans isolates,

miconazole and econazole had the best effect among the agents tested [1].
Variable Activity Against Non-albicans Species: Against non-albicans Candida species, the data

suggests that itraconazole and miconazole displayed more activity than econazole and
fluconazole [1].

Clinical Efficacy Corroboration: The potent in vitro activity of econazole against C. albicans is
supported by clinical studies, which have shown it to be comparable in antifungal action to

miconazole and significantly more effective than nystatin in treating conditions like vaginal candidiasis
[2].

Detailed Experimental Protocol

The comparative MIC data presented above was generated using a standardized reference method, ensuring

the results are reliable and reproducible for research purposes.

Antifungal Susceptibility Testing of Yeasts using Broth
Microdilution

The following workflow outlines the key steps of the CLSI M38-A3 method used in the study [1]:
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Start: Inoculum Preparation

Pick 2-3 colonies from
24h SDA culture

Suspend in sterile saline

Adjust suspension to
75-77% transmittance (530nm)

Dilute in RPMI-1640 to
0.5-2.5 × 10³ CFU/mL

Inoculate 96-well microplate
containing drug dilutions

Incubate at 35°C for 24-48 hours

Read MIC: Lowest concentration
showing ≥80% growth inhibition

Click to download full resolution via product page

Key Materials and Reagents [1] [3]:

Test Isolates: Clinical strains, previously identified to species level (e.g., via PCR-RFLP).

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s526861?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC5490275/
https://www.cdc.gov/fungal/hcp/laboratories/afst-of-yeasts-by-gradient-diffusion.html
https://www.smolecule.com/products/s526861?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Antifungal Agents: Reference powders of econazole, itraconazole, miconazole, and fluconazole.

Econazole, itraconazole, and miconazole are dissolved in 100% dimethyl sulfoxide (DMSO), while
fluconazole is dissolved in sterile water.

Culture Media: RPMI-1640 medium, buffered to pH 7.0 with 0.165 M MOPS.
Inoculum Standardization: Adjust cell density spectrophotometrically to achieve a final inoculum

concentration of 0.5-2.5 × 10³ CFU/mL in the test wells.
Quality Control: Use reference strains C. parapsilosis ATCC 22019 and C. krusei ATCC 6258 in

each test run to ensure accuracy.

Conclusion for Researchers

In summary, the experimental data indicates that:

Econazole is a highly potent agent against Candida albicans, with activity often superior to

fluconazole and itraconazole, and comparable to miconazole [1].
Its efficacy against non-albicans species is variable, and species-specific testing is recommended.

The provided methodology offers a reliable framework for generating reproducible MIC data for
comparative analyses in drug development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. In vitro activity of econazole in comparison with three common ... [pmc.ncbi.nlm.nih.gov]

2. A comparative clinical evaluation of econazole , miconazole... nitrate [semanticscholar.org]

3. Antifungal Susceptibility Testing of Yeasts using Gradient ... [cdc.gov]

To cite this document: Smolecule. [Econazole Nitrate minimal inhibitory concentration various fungi].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b526861#econazole-nitrate-minimal-inhibitory-concentration-

various-fungi]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5490275/
https://www.smolecule.com/products/s526861?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5490275/
https://www.semanticscholar.org/paper/A-comparative-clinical-evaluation-of-econazole-and-Emele-Fadahunsi/1a77ce0f3a5006074a7877df2edf31ceabaff61a
https://www.cdc.gov/fungal/hcp/laboratories/afst-of-yeasts-by-gradient-diffusion.html
https://www.smolecule.com/products/b526861#econazole-nitrate-minimal-inhibitory-concentration-various-fungi
https://www.smolecule.com/products/b526861#econazole-nitrate-minimal-inhibitory-concentration-various-fungi
https://www.smolecule.com/products/b526861#econazole-nitrate-minimal-inhibitory-concentration-various-fungi
https://www.smolecule.com/products/b526861#econazole-nitrate-minimal-inhibitory-concentration-various-fungi
https://www.smolecule.com/products/s526861?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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